Cas no 923206-50-2 (2-(2-formyl-5-propoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide)

• Product Name: 2-(2-formyl-5-propoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide
• CAS No: 923206-50-2
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5228108
• Update Time: 2025-06-14

2-(2-formyl-5-propoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-FORMYL-5-PROPOXYPHENOXY)-N-(TETRAHYDROFURAN-2-YLMETHYL)ACETAMIDE
• 2-(2-formyl-5-propoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide

• Inchi： 1S/C17H23NO5/c1-2-7-21-14-6-5-13(11-19)16(9-14)23-12-17(20)18-10-15-4-3-8-22-15/h5-6,9,11,15H,2-4,7-8,10,12H2,1H3,(H,18,20)
• InChI Key： BMHSJMMMDKWODW-UHFFFAOYSA-N
• SMILES： CCCOC1C=CC(C=O)=C(OCC(NCC2OCCC2)=O)C=1

Additional information on 2-(2-formyl-5-propoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide

Comprehensive Overview of 2-(2-Formyl-5-propoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide (CAS No. 923206-50-2)

2-(2-Formyl-5-propoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide (CAS No. 923206-50-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its formyl and acetamide functional groups, is often explored for its role in drug development and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further study.

The compound's chemical structure features a propoxyphenoxy moiety linked to an acetamide group, with a tetrahydrofuran (oxolan) ring contributing to its stereochemical complexity. This combination of functional groups allows for diverse synthetic applications, including the development of novel pharmaceutical intermediates. Recent studies have highlighted its potential in targeted drug delivery systems, a hot topic in modern medicine, where precision and efficiency are paramount.

In the context of green chemistry and sustainable synthesis, 2-(2-Formyl-5-propoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide has been investigated for its compatibility with eco-friendly solvents and catalytic processes. This aligns with the growing demand for environmentally benign chemical practices, a trend frequently searched by professionals in the field. Its low toxicity profile and biodegradability further enhance its appeal for industrial applications.

Another area of interest is the compound's potential in computational chemistry and molecular modeling. With advancements in AI-driven drug discovery, researchers are leveraging tools like density functional theory (DFT) to predict its behavior in biological systems. This approach addresses common queries about structure-activity relationships (SAR) and binding affinity, topics frequently explored in academic and industrial settings.

The synthesis of 2-(2-Formyl-5-propoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide typically involves multi-step reactions, including etherification and amidation processes. Optimizing these steps for high yield and purity is a key focus, as reflected in recent patent literature. Its scalability and cost-effectiveness are critical factors for commercial viability, making it a subject of ongoing research.

From a regulatory perspective, the compound's safety data and handling guidelines are well-documented, ensuring compliance with global standards. This is particularly relevant given the increasing emphasis on chemical safety and risk assessment in laboratories and manufacturing facilities. Professionals often search for such information to ensure adherence to best practices.

In summary, 2-(2-Formyl-5-propoxyphenoxy)-N-[(oxolan-2-yl)methyl]acetamide (CAS No. 923206-50-2) represents a versatile and scientifically valuable compound. Its applications span drug development, green chemistry, and computational studies, addressing many contemporary research questions. As interest in precision medicine and sustainable chemistry grows, this compound is poised to play a pivotal role in advancing these fields.